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Application Notes and Protocols for TMP195

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMP195 is a potent and selective inhibitor of class lla histone deacetylases (HDACS), with
inhibitory constants (Ki) of 59, 60, 26, and 15 nM for HDAC4, HDAC5, HDAC7, and HDAC9,
respectively.[1][2][3][4] It demonstrates high selectivity for class lla HDACs over other HDAC
classes.[4][5] TMP195 has emerged as a valuable tool in cancer research and immunology,
primarily due to its ability to modulate macrophage polarization and enhance anti-tumor
immune responses.[3][6][7] These notes provide detailed protocols for the preparation of
TMP195 stock solutions and working concentrations for both in vitro and in vivo applications.

Data Presentation
Chemical Properties of TMP195
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Property Value Reference

Molecular Weight 456.42 g/mol [11[5]1I8]

Molecular Formula C23H19F3N403 [518]
Solubility of TMP195

Solvent Solubility Reference

DMSO =91 mg/mL (199.37 mM) [1]

Ethanol 91 mg/mL [1]

Water Insoluble [1]

led ions § : |

Application Concentration Range Reference
In Vitro (Cell-based assays) 300 nM - 60 uM [11161[7]
In Vivo (Mouse models) 50 mg/kg daily (intraperitoneal)  [7][9]

Experimental Protocols
Protocol 1: Preparation of TMP195 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of TMP195,
which can be stored for long-term use and diluted to working concentrations as needed.

Materials:

TMP195 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.selleckchem.com/products/tmp195.html
https://www.axonmedchem.com/2180-tmp-195
https://file.medchemexpress.com/batch_PDF/HY-18361/TMP195-DataSheet-MedChemExpress.pdf
https://www.axonmedchem.com/2180-tmp-195
https://file.medchemexpress.com/batch_PDF/HY-18361/TMP195-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15587253/docs?utm_src=pdf-body#preparing-tmp195-stock-solution-and-working-concentrations
https://www.selleckchem.com/products/tmp195.html
https://www.selleckchem.com/products/tmp195.html
https://www.selleckchem.com/products/tmp195.html
https://www.selleckchem.com/products/tmp195.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9576521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8170529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8170529/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_TMP195_Administration_in_Animal_Studies.pdf
https://www.benchchem.com/product/b15587253/docs?utm_src=pdf-body#preparing-tmp195-stock-solution-and-working-concentrations
https://www.benchchem.com/product/b15587253/docs?utm_src=pdf-body#preparing-tmp195-stock-solution-and-working-concentrations
https://www.benchchem.com/product/b15587253/docs?utm_src=pdf-body#preparing-tmp195-stock-solution-and-working-concentrations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

 Ultrasonic bath (optional)
Procedure:

o Weighing TMP195: Accurately weigh the desired amount of TMP195 powder in a sterile
microcentrifuge tube.

e Adding Solvent: Add the appropriate volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 10 mM, 50 mM, or 100 mg/mL). It is recommended to use fresh
DMSO as moisture can reduce solubility.[1]

» Dissolution: Vortex the solution thoroughly to dissolve the TMP195 powder. If necessary, use
an ultrasonic bath to aid dissolution.[8]

» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C in
DMSO, the solution is stable for up to two years.[2][8]

Protocol 2: Preparation of In Vitro Working Solutions

This protocol details the dilution of the TMP195 stock solution for use in cell-based assays.
Materials:

e TMP195 stock solution (from Protocol 1)

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

 Sterile tubes

Procedure:

e Thawing Stock Solution: Thaw an aliquot of the TMP195 stock solution at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final working concentrations. For example, to prepare a 10 uM working solution
from a 10 mM stock, you can perform a 1:1000 dilution.
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e Application to Cells: Add the final diluted TMP195 solution to your cell cultures. Ensure the
final concentration of DMSO in the culture medium is low (typically < 0.1%) to avoid solvent-
induced cytotoxicity.

Protocol 3: Preparation of In Vivo Working Solutions

This protocol provides methods for preparing TMP195 formulations for intraperitoneal (IP)
administration in animal models. It is crucial to prepare these solutions fresh daily.[9]

Method A: DMSO Formulation
Materials:

e TMP195 powder

e 100% DMSO

 Sterile tubes

Procedure:

e Dissolve TMP195 in 100% DMSO to the desired concentration for injection. A common
dosage is 50 mg/kg, which can be delivered in a volume of 50 pL for a 20g mouse.[7]

Method B: Co-solvent Formulation (for improved tolerability)
Materials:
e TMP195 stock solution in DMSO (e.g., 30 mg/mL)

PEG300

Tween-80

Saline (0.9% NacCl) or Corn QOil

Sterile tubes

Procedure (Example for a 1 mL solution):[2]
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Start with 100 pL of a 30 mg/mL TMP195 stock solution in DMSO.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to bring the final volume to 1 mL.
Alternative Procedure (Corn Oil):[8][9]
e Prepare a stock solution of TMP195 in DMSO.

 For the final formulation, mix 10% DMSO (containing TMP195) with 90% corn oil. For
example, add 100 pL of the DMSO stock to 900 pL of corn oll.

Mandatory Visualizations
TMP195 Mechanism of Action in Macrophages
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Caption: TMP195 inhibits Class lla HDACs, leading to increased histone acetylation and
activation of MAPK and NF-kB signaling pathways, promoting a pro-inflammatory macrophage
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phenotype.[6]

Experimental Workflow for In Vivo Studies
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Caption: A generalized workflow for conducting in vivo experiments using TMP195.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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